Cas no 86251-51-6 (methyl 1-methyl-4-oxopiperidine-2-carboxylate)

• Product Name: methyl 1-methyl-4-oxopiperidine-2-carboxylate
• CAS No: 86251-51-6
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 1119411
• PubChem ID: 12958751
• Update Time: 2025-10-21

methyl 1-methyl-4-oxopiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-oxo-2-Piperidinecarboxylic acid methyl ester
• AKOS026726292
• EN300-78056
• CS-0261293
• SCHEMBL13703425
• methyl1-methyl-4-oxopiperidine-2-carboxylate
• 86251-51-6
• SB42866
• Z1203017346
• methyl 1-methyl-4-oxopiperidine-2-carboxylate

• Inchi： 1S/C8H13NO3/c1-9-4-3-6(10)5-7(9)8(11)12-2/h7H,3-5H2,1-2H3
• InChI Key： SGYBQJCTUIQSPS-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CCN1C)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 255.3±35.0 °C at 760 mmHg
• Flash Point: 108.2±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

methyl 1-methyl-4-oxopiperidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-methyl-4-oxopiperidine-2-carboxylate

Methyl 1-Methyl-4-oxopiperidine-2-carboxylate (CAS No. 86251-51-6): A Versatile Intermediate in Modern Organic Synthesis

Methyl 1-methyl-4-oxopiperidine-2-carboxylate (CAS 86251-51-6) is a highly specialized piperidine derivative that has garnered significant attention in pharmaceutical and fine chemical research. This compound, characterized by its ester-functionalized piperidine backbone, serves as a critical building block for the synthesis of complex molecules. Its molecular structure combines a methyl ester group at the 2-position and a ketone functionality at the 4-position, making it a versatile scaffold for heterocyclic chemistry.

Recent trends in drug discovery highlight the growing demand for nitrogen-containing heterocycles, with piperidine derivatives like methyl 1-methyl-4-oxopiperidine-2-carboxylate playing a pivotal role. Researchers frequently search for "piperidine-based synthons" or "ester-activated heterocycles," reflecting the compound's relevance in designing bioactive molecules. Its CAS 86251-51-6 identifier is often queried in chemical databases, underscoring its importance in medicinal chemistry workflows.

The compound's reactivity profile allows for diverse transformations, including nucleophilic additions at the carbonyl group or ester hydrolysis to yield carboxylic acid derivatives. This flexibility aligns with current interests in "green chemistry" and "atom-economical synthesis," as it enables streamlined routes to pharmaceutical intermediates. Notably, its methyl 1-methyl-4-oxopiperidine-2-carboxylate structure has been explored in the development of CNS-targeting agents, though specific applications remain proprietary in most cases.

Analytical characterization of CAS 86251-51-6 typically involves NMR spectroscopy (showing distinct signals for the methyl ester at ~3.7 ppm and carbonyl at ~170 ppm in ¹³C NMR) and mass spectrometry (with characteristic fragmentation patterns). These techniques address common search queries like "how to identify piperidine derivatives" or "spectral data for methyl 1-methyl-4-oxopiperidine-2-carboxylate." The compound's physical properties—typically a colorless to pale yellow liquid with moderate polarity—make it compatible with standard organic solvents, a practical consideration frequently discussed in process chemistry forums.

In the context of structure-activity relationship (SAR) studies, the 1-methyl-4-oxopiperidine moiety offers unique conformational constraints that influence molecular recognition. This has led to its incorporation in libraries for "fragment-based drug design," a hot topic in computational chemistry circles. The methyl ester group additionally serves as a handle for further derivatization, answering frequent search questions about "modifying ester-functionalized heterocycles."

Quality control protocols for methyl 1-methyl-4-oxopiperidine-2-carboxylate emphasize HPLC purity analysis (often >98%) and water content determination, addressing industry concerns about "reproducibility in heterocyclic synthesis." The compound's stability under inert atmosphere storage conditions makes it suitable for high-throughput screening applications, a feature increasingly important in automated synthesis platforms.

From a synthetic methodology perspective, recent publications have explored catalytic asymmetric versions of reactions involving this piperidine derivative, tapping into the demand for "chiral building blocks." The 2-carboxylate group in particular enables stereoselective transformations, a subject of numerous "organic chemistry tutorials" online. These developments position CAS 86251-51-6 as a compound bridging traditional heterocyclic chemistry with modern catalysis research.

Environmental and handling considerations for this material follow standard laboratory safety protocols, with particular attention to its ester sensitivity to moisture. Such practical aspects generate frequent searches like "storing nitrogen heterocycles" or "handling hygroscopic reagents," highlighting the compound's dual importance in both academic research and industrial applications.